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Compound of Interest

Compound Name:
5-[(4-Chlorophenoxy)methyl]furan-

2-carbaldehyde

CAS No.: 438219-08-0

Cat. No.: B454934

Get Quote

CAS: 15862-58-5 | Formula: C₁₂H₉ClO₃ | MW: 236.65 g/mol [1]

Executive Summary
This guide addresses the sourcing, quality validation, and handling of 5-[(4-
Chlorophenoxy)methyl]furan-2-carbaldehyde.[1] This compound is a critical pharmacophore

in the development of hemoglobin allosteric modulators (specifically for Sickle Cell Disease,

similar to the mechanism of 5-HMF and Voxelotor analogs) and tubulin polymerization

inhibitors.[1]

Due to the sensitivity of the furan-aldehyde moiety, this compound presents specific stability

challenges (oxidation and polymerization) that require a rigorous "trust-but-verify" procurement

strategy.[1] This document outlines a self-validating workflow for researchers to ensure material

integrity.

Part 1: Chemical Identity & Critical Specifications[1]
[2]
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Before engaging vendors, you must define the "Acceptance Criteria" for your Certificate of

Analysis (CoA). Generic "purity" statements are insufficient for furan derivatives.

Technical Specifications Table
Parameter

Specification
(Research Grade)

Specification
(GMP/GLP)

Critical Failure
Mode

Appearance
Off-white to pale

yellow solid
White crystalline solid

Dark Brown/Black:

Indicates

polymerization

(humins formation).[1]

Reject immediately.

Purity (HPLC) ≥ 95.0% ≥ 98.0%

< 90%: Likely contains

unreacted phenol or

oxidized acid.[1]

Identity (¹H NMR) Conforms to structure
Conforms + Trace

Analysis

Missing Aldehyde

Proton (~9.6 ppm):

Indicates oxidation to

carboxylic acid.[1]

Water Content < 1.0% < 0.5%

High moisture

accelerates ring

opening/degradation.

Residual Solvents N/A < ICH Limits

DMF/DMSO are

common

contaminants from

synthesis.

Structural Vulnerabilities
The furan ring, combined with an exocyclic ether and an aldehyde, creates two specific

instability vectors:

Cannizzaro/Oxidation: The C2-aldehyde is prone to oxidation to 5-[(4-

chlorophenoxy)methyl]furan-2-carboxylic acid upon air exposure.[1]
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Acid Sensitivity: The ether linkage is stable, but the furan ring is acid-sensitive.[1] Presence

of residual Lewis acids from synthesis can catalyze polymerization.[1]

Part 2: Strategic Sourcing & Vendor Evaluation[1]
This compound is often listed by "Aggregators" who do not hold stock but drop-ship from

synthesis labs.[1] You must distinguish between Stockholders and Brokers.[1]

Vendor Tiers
Tier 1 (Catalog Aggregators): Sigma-Aldrich (Item TMT00499), Fisher Scientific.[1]

Pros: Easy purchasing systems.[1]

Cons: Often explicitly state "No analytical data collected" for rare libraries.[1] High markup.

Tier 2 (Building Block Specialists): Enamine, Combi-Blocks, MolPort.

Pros: Often synthesize in-house or have direct QC control.[1] Lower cost per gram.

Cons: Lead times can be 2-4 weeks if shipping from Eastern Europe or Asia.[1]

Tier 3 (Custom Synthesis): Required for >100g batches.[1]

Procurement Decision Tree
Use the following logic to select your sourcing route.
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Determine Quantity Needed

< 5 Grams?

Urgent (< 1 week)?

Yes

Tier 3: Custom Synthesis
(CRO)

Low Cost/g, 4-8 Weeks

No (> 5g)

Tier 1: Aggregators
(Sigma/Fisher)

High Cost, Fast Ship

Yes

Tier 2: Specialists
(Enamine/Combi-Blocks)

Med Cost, 2-3 Weeks

No

CRITICAL: Mandate 1H-NMR
before shipment if possible

Click to download full resolution via product page

Figure 1: Decision logic for sourcing rare furan intermediates based on quantity and timeline.

Part 3: Quality Control (The Self-Validating System)
[1]
Never assume the label is correct. Upon receipt, perform the following validation protocol. This

is your "Trustworthiness" mechanism.[1]

Visual Inspection
Pass: Pale yellow/off-white crystals.[1]
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Fail: Sticky oil, dark orange/brown gum (indicates degradation).

¹H NMR Validation (The Gold Standard)
Dissolve ~5mg in DMSO-d₆ or CDCl₃.[1] Look for these diagnostic signals:

Aldehyde Proton: A sharp singlet or doublet around 9.5 - 9.7 ppm.[1] Absence implies

oxidation.[1]

Furan Ring Protons: Two doublets around 6.5 - 7.5 ppm (coupling constant J ≈ 3.5 Hz).[1]

Aromatic Protons: Two doublets (AA'BB' system) for the 4-chlorophenyl group around 6.9 -

7.4 ppm.[1]

Methylene Linker: A sharp singlet at ~5.1 ppm (-O-CH₂-Furan).[1]

Impurity Profiling
Check for the "Acid Peak": A broad singlet >10 ppm indicates the carboxylic acid derivative

(oxidation product).[1] If this integrates >5% relative to the aldehyde, the material requires

purification.

Part 4: Handling, Stability & Purification
If your QC fails or you need to store the compound, follow these protocols.

Storage Protocol
Temperature: -20°C (Long term) or 2-8°C (Active use).

Atmosphere: Store under Argon or Nitrogen.[1] Furan aldehydes are oxygen scavengers.[1]

Container: Amber glass vials with Teflon-lined caps.

Rescue Purification (If Purity < 90%)
If the material arrives partially oxidized or colored:
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Recrystallization: Dissolve in minimal hot Ethanol or Ethyl Acetate/Hexane (1:3).[1] Cool

slowly to 4°C.

Filtration: Filter the crystals and wash with cold Hexane.

Drying: Vacuum dry at room temperature (Do not heat >40°C).[1]

Part 5: Synthesis (The "Make" Option)[1]
If commercial stock is unavailable or degraded, synthesis is straightforward via Williamson

ether synthesis.

Reaction:

5-(Chloromethyl)furan-2-carbaldehyde + 4-Chlorophenol + K₂CO₃ → Product[1]

Protocol:

Reagents: Dissolve 4-chlorophenol (1.1 eq) and anhydrous K₂CO₃ (1.5 eq) in DMF.

Addition: Add 5-(chloromethyl)furan-2-carbaldehyde (1.0 eq) dropwise at 0°C.

Reaction: Stir at Room Temperature for 4-6 hours. Avoid high heat to prevent polymerization.

[1]

Workup: Pour into ice water. The product should precipitate. Filter and recrystallize from

Ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. lookchem.com [lookchem.com]

To cite this document: BenchChem. [Technical Procurement Guide: 5-[(4-
Chlorophenoxy)methyl]furan-2-carbaldehyde]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b454934/docs#technical-procurement-guide-5-4-
chlorophenoxy-methyl-furan-2-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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